Cas no 923590-78-7 (2-Benzyl-4-bromoisoindoline)

2-Benzyl-4-bromoisoindoline is a brominated isoindoline derivative featuring a benzyl substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the construction of pharmacologically active molecules and functionalized heterocycles. The presence of the bromine atom at the 4-position enhances its reactivity, enabling efficient cross-coupling reactions such as Suzuki or Buchwald-Hartwig amination. The benzyl group provides additional stability and can be selectively modified for further derivatization. Its well-defined structure and synthetic utility make it valuable for medicinal chemistry research and the development of novel compounds. The product is typically characterized by high purity and consistent performance in synthetic applications.
2-Benzyl-4-bromoisoindoline structure
2-Benzyl-4-bromoisoindoline structure
Product Name:2-Benzyl-4-bromoisoindoline
CAS No:923590-78-7
MF:C15H14BrN
MW:288.182363033295
MDL:MFCD13183764
CID:736595
PubChem ID:52988158
Update Time:2025-10-07

2-Benzyl-4-bromoisoindoline Chemical and Physical Properties

Names and Identifiers

    • 2-Benzyl-4-bromoisoindoline
    • 1H-Isoindole, 4-bromo-2,3-dihydro-2-(phenylmethyl)-
    • 2-benzyl-4-bromo-1,3-dihydroisoindole
    • 4-Bromo-2,3-dihydro-2-(phenylmethyl)-1H-isoindole (ACI)
    • 4-Bromo-2-benzylisoindoline
    • CS-0321818
    • SB64260
    • MFCD13183764
    • DTXSID80681058
    • AKOS015839186
    • AS-42027
    • SCHEMBL629986
    • DB-079290
    • PXCBVDGJELFHKH-UHFFFAOYSA-N
    • 923590-78-7
    • 2-benzyl-4-bromo-isoindoline
    • HKP0288
    • 2-Benzyl-4-bromo-2,3-dihydro-1H-isoindole
    • MDL: MFCD13183764
    • Inchi: 1S/C15H14BrN/c16-15-8-4-7-13-10-17(11-14(13)15)9-12-5-2-1-3-6-12/h1-8H,9-11H2
    • InChI Key: PXCBVDGJELFHKH-UHFFFAOYSA-N
    • SMILES: BrC1C2CN(CC=2C=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 287.03100
  • Monoisotopic Mass: 287.031
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.412
  • Boiling Point: 354 °C at 760 mmHg
  • Flash Point: 167.9 °C
  • PSA: 3.24000
  • LogP: 3.90280

2-Benzyl-4-bromoisoindoline Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Benzyl-4-bromoisoindoline Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium bicarbonate Solvents: Toluene ,  Chlorobenzene ;  rt → 95 °C; 8 h, 90 - 95 °C; 3 - 5 h, 90 - 95 °C; 3 - 5 h, 90 - 95 °C; 95 °C → rt
1.2 Solvents: Water ;  rt
Reference
Processes for preparing macrocyclic compounds as hepatitis C virus protease inhibitors
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium bicarbonate Solvents: Acetonitrile ;  rt → 80 °C; 1 h, 80 °C; 16 h, 77 °C; 77 °C → rt
Reference
Discovery of Vaniprevir (MK-7009), a Macrocyclic Hepatitis C Virus NS3/4a Protease Inhibitor
McCauley, John A.; McIntyre, Charles J.; Rudd, Michael T.; Nguyen, Kevin T.; Romano, Joseph J.; et al, Journal of Medicinal Chemistry, 2010, 53(6), 2443-2463

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium bicarbonate Solvents: Acetonitrile ;  overnight, 75 °C
Reference
Preparation of aryl linked imidazole and triazole derivatives and methods of use thereof for improving the pharmacokinetics of a drug
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Potassium bisulfate Solvents: Acetonitrile ;  1 h, 80 °C; 16 h, 77 °C
Reference
Preparation of macrocycles as HCV NS3 protease inhibitors useful in the treatment of hepatitis C infection
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
Reference
Macrocyclic compounds as antiviral agents
, United States, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Toluene ;  10 - 12 h, 105 - 110 °C; 110 °C → rt
Reference
Process for preparation of 4-haloisoindoline hydrochlorides
, China, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium bicarbonate Solvents: Acetonitrile ;  overnight, 75 °C
Reference
Aryl linked imidazole and triazole derivatives and methods of use for improving the pharmacokinetics of a drug
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Potassium bisulfate Solvents: Acetonitrile ;  1 h, 80 °C; 16 h, 77 °C
Reference
Preparation of macrocyclic compounds as HCV NS3 protease inhibitors
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Potassium bicarbonate Solvents: Acetonitrile ;  rt → 80 °C; 1 h, 80 °C; 16 h, 77 °C; cooled
Reference
Preparation of macrocyclic peptides as HCV NS3 protease inhibitors
, World Intellectual Property Organization, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ;  rt → 80 °C; 1 h, 80 °C; 16 h, 77 °C; cooled
Reference
Preparation of peptidyl macrocyclic compounds as antiviral agents
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
Reference
Hcv ns3 protease inhibitors
, United States, , ,

Production Method 12

Reaction Conditions
Reference
Processes for preparing protease inhibitors of hepatitis c virus
, United States, , ,

2-Benzyl-4-bromoisoindoline Raw materials

2-Benzyl-4-bromoisoindoline Preparation Products

Additional information on 2-Benzyl-4-bromoisoindoline

2-Benzyl-4-bromoisoindoline (CAS No. 923590-78-7): A Comprehensive Overview

2-Benzyl-4-bromoisoindoline is a highly specialized organic compound with the CAS registry number 923590-78-7. This compound belongs to the class of isoindolines, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. The structure of 2-Benzyl-4-bromoisoindoline features a benzyl group attached at the 2-position and a bromine atom at the 4-position of the isoindoline ring system. This unique substitution pattern imparts distinctive chemical and physical properties to the molecule, making it a valuable compound in various research and industrial contexts.

The synthesis of 2-Benzyl-4-bromoisoindoline typically involves multi-step organic reactions, often utilizing coupling reactions or substitution chemistry. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the benzyl group at the 2-position, while bromination at the 4-position can be achieved through electrophilic aromatic substitution or other halogenation techniques.

One of the most significant applications of 2-Benzyl-4-bromoisoindoline lies in its use as an intermediate in drug discovery and development. The isoindoline core is known for its ability to modulate various biological targets, including kinases and other enzymes. Recent studies have highlighted its potential as a scaffold for designing inhibitors of protein kinases, which are implicated in numerous diseases such as cancer, inflammatory disorders, and neurodegenerative conditions. The bromine substituent at the 4-position serves as a reactive handle for further functionalization, enabling researchers to explore diverse chemical space and optimize bioactivity.

In addition to its role in pharmaceuticals, 2-Benzyl-4-bromoisoindoline has also found applications in materials science. Its aromaticity and conjugated system make it a promising candidate for use in organic electronics, such as semiconducting materials or light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into polymer frameworks to enhance charge transport properties and improve device performance. The benzyl group at the 2-position contributes to increased solubility and processability, which are critical for scalable manufacturing of electronic materials.

The chemical stability of 2-Benzyl-4-bromoisoindoline is another key attribute that makes it suitable for various applications. Studies have shown that the compound exhibits good thermal stability under mild conditions, although it may undergo decomposition at elevated temperatures. Its resistance to oxidation and hydrolysis under normal storage conditions further enhances its utility as an intermediate or final product in industrial settings.

From an analytical standpoint, 2-Benzyl-4-bromoisoindoline can be characterized using a variety of techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, purity, and crystallinity. Recent advances in computational chemistry have also enabled researchers to predict the electronic properties and reactivity of this compound using density functional theory (DFT) calculations, facilitating rational design of derivatives with tailored functionalities.

In terms of safety considerations, 2-Benzyl-4-bromoisoindoline should be handled with care due to its potential toxicity and flammability. Proper personal protective equipment (PPE) should be worn during synthesis and handling to minimize exposure risks. Storage should be carried out in a cool, dry place away from incompatible materials such as strong oxidizing agents or bases.

Looking ahead, the demand for 2-Benzyl-4-bromoisoindoline is expected to grow as researchers continue to uncover new applications across diverse fields. Its versatility as both a pharmaceutical intermediate and a materials precursor positions it as a key compound in modern chemical innovation. Ongoing research aims to optimize its synthesis pathways further while exploring novel functionalizations that could expand its utility even further.

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